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Introduction
Phospholine iodide, the common trade name for echothiophate iodide, is a potent, long-

acting, and irreversible organophosphate inhibitor of the enzyme acetylcholinesterase (AChE).

[1][2] By covalently binding to the active site of AChE, it prevents the breakdown of the

neurotransmitter acetylcholine (ACh), leading to an accumulation of ACh at cholinergic

synapses.[1][3] While its clinical application is primarily in ophthalmology for the treatment of

glaucoma and accommodative esotropia,[4][5] its robust mechanism of action presents a

valuable tool for in vitro research in a variety of cell culture systems.

The significance of Phospholine iodide in cell culture extends beyond neuronal models. The

discovery and characterization of non-neuronal cholinergic systems in a wide array of cell types

—including cancer cells, immune cells, epithelial cells, and muscle cells—have opened new

avenues for investigation.[6][7][8] These non-neuronal systems utilize acetylcholine as a local

signaling molecule to regulate fundamental cellular processes such as proliferation,

differentiation, apoptosis, and migration.[9][10][11] Consequently, Phospholine iodide can be

employed as a chemical probe to modulate these pathways and elucidate the role of

cholinergic signaling in diverse physiological and pathological contexts.

These application notes provide a comprehensive overview of the potential uses of

Phospholine iodide in cell culture, complete with detailed protocols for its application and the

assessment of its effects.
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Principle of Action
Phospholine iodide (echothiophate iodide) is an organophosphate that irreversibly inhibits

acetylcholinesterase (AChE), the enzyme responsible for the hydrolysis of acetylcholine.[1]

This inhibition leads to an accumulation of acetylcholine in the vicinity of cholinergic receptors,

resulting in their prolonged activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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